
Known Biological Activities and Targets

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Myrcene

CAS No.: 123-35-3

Cat. No.: S536504

Get Quote

Although human clinical data is lacking, preclinical studies (primarily in animals) have identified several key

biological properties and molecular targets for myrcene, summarized in the table below [1] [2].

Property/Target Reported Mechanism or Effect (Preclinical Data)

Analgesic Potential activation of cannabinoid receptor type 2 (CB2), modulation of adenosine
signaling, and inhibition of pro-inflammatory pathways [2].

Sedative Interaction with GABAergic system suggested to contribute to calming effects [1].

Anti-
inflammatory

Inhibition of key pro-inflammatory signaling pathways, such as NF-κB and COX-2

[2].

Antioxidant Neutralization of free radicals, potentially contributing to anti-aging and protective

effects [1].

Molecular
Targets

Cannabinoid receptors (CB2), Transient Receptor Potential (TRP) channels, and

adenosine receptors [2].

Proposed Metabolic Pathway

Myrcene, as an acyclic monoterpene, is expected to be metabolized primarily by Cytochrome P450 (CYP)

enzymes in the liver, similar to other terpenes and cannabinoids [3] [4] [5]. The following diagram illustrates
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the hypothesized major metabolic pathway based on general terpene metabolism.

Hypothesized Myrcene Metabolism Pathway
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This proposed pathway involves two main phases [3] [5]:

Phase I (Functionalization): Introduction of a reactive or polar group, such as hydroxylation via
CYP450 enzymes, to form metabolites like myrcenol.

Phase II (Conjugation): conjugation with glucuronic acid by UDP-glucuronosyltransferases (UGTs) to
form water-soluble glucuronides that are readily excreted.

Research Implications and Gaps
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The absence of detailed human PK data for myrcene represents a significant knowledge gap. Key

considerations for researchers include:

Drug Interaction Potential: Myrcene may inhibit or induce specific CYP450 enzymes. Co-
consumption with major CYP450 substrate drugs (e.g., warfarin) could pose interaction risks [6] [4]

[5].
Entourage Effect: Myrcene may work synergistically with cannabinoids like THC and CBD,

modulating overall effects and metabolism of cannabis-based products [2] [3].
Toxicology: High doses have raised safety concerns in animal studies; thorough human toxicology

studies are needed [1].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no
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warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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